Cas no 876353-79-6 (Carbamic acid,(2,3-dimethylphenyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(2,3-dimethylphenyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 876353-79-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 721062
• Update Time: 2025-05-24

Carbamic acid,(2,3-dimethylphenyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2,3-dimethylphenyl)-, 1,1-dimethylethyl ester (9CI)
• BOC-2,3-DIMETHYLANILINE
• tert-butyl N-(2,3-dimethylphenyl)carbamate
• N-tert-butyloxycarbonyl-2,3-dimethylaniline
• tert-butyl (2,3-dimethylphenyl)carbamate
• Carbamic acid, (2,3-dimethylphenyl)-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C13H19NO2/c1-9-7-6-8-11(10(9)2)14-12(15)16-13(3,4)5/h6-8H,1-5H3,(H,14,15)
• InChI Key： MRXTVABFONUBDK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=CC(C)=C1C

Computed Properties

• Exact Mass: 221.14200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• PSA: 38.33000
• LogP: 3.72340

Additional information on Carbamic acid,(2,3-dimethylphenyl)-, 1,1-dimethylethyl ester (9CI)

Comprehensive Overview of Carbamic acid,(2,3-dimethylphenyl)-, 1,1-dimethylethyl ester (9CI) (CAS No. 876353-79-6)

Carbamic acid,(2,3-dimethylphenyl)-, 1,1-dimethylethyl ester (9CI), with the CAS number 876353-79-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, often referred to as a tert-butyl carbamate derivative, is characterized by its unique molecular structure, which includes a 2,3-dimethylphenyl group attached to a carbamic acid moiety. The presence of the 1,1-dimethylethyl ester group enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for carbamate derivatives like 876353-79-6 has surged due to their versatile applications. Researchers are particularly interested in their potential as enzyme inhibitors and bioactive agents. For instance, compounds with similar structures have been explored for their role in modulating neurotransmitter activity, a topic that aligns with current trends in neuroscience research. Additionally, the agrochemical industry has shown interest in carbamic acid esters for their potential as plant growth regulators or pest control agents, addressing the growing global need for sustainable agriculture solutions.

The synthesis of Carbamic acid,(2,3-dimethylphenyl)-, 1,1-dimethylethyl ester (9CI) typically involves the reaction of 2,3-dimethylaniline with tert-butyl chloroformate under controlled conditions. This process highlights the importance of protective group chemistry, a fundamental concept in organic synthesis. The compound's high purity and stability make it a preferred choice for laboratories focusing on drug discovery and material science. Its low toxicity profile further enhances its appeal for biomedical applications, a key consideration for researchers prioritizing green chemistry principles.

From an analytical perspective, CAS No. 876353-79-6 can be characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure accurate identification and quantification, which are critical for quality control in industrial and academic settings. The compound's solubility in organic solvents like dichloromethane and tetrahydrofuran also facilitates its use in various reaction schemes, further underscoring its utility in synthetic workflows.

One of the most frequently asked questions about Carbamic acid,(2,3-dimethylphenyl)-, 1,1-dimethylethyl ester (9CI) revolves around its storage conditions. To maintain its integrity, the compound should be stored in a cool, dry place, preferably under an inert atmosphere to prevent degradation. Another common query relates to its commercial availability. While it is not as widely stocked as some other carbamate derivatives, specialized chemical suppliers often offer it in varying quantities to meet research demands. This aligns with the broader trend of custom synthesis services, which cater to niche requirements in the scientific community.

In the context of intellectual property, 876353-79-6 has been referenced in several patents, particularly those related to pharmaceutical formulations and catalytic processes. This underscores its potential as a value-added chemical in innovation-driven industries. Furthermore, its role in peptide synthesis and polymer chemistry has been explored, highlighting its cross-disciplinary relevance. As the scientific community continues to prioritize sustainable and efficient synthesis methods, compounds like Carbamic acid,(2,3-dimethylphenyl)-, 1,1-dimethylethyl ester (9CI) are likely to remain at the forefront of research efforts.

In summary, Carbamic acid,(2,3-dimethylphenyl)-, 1,1-dimethylethyl ester (9CI) (CAS No. 876353-79-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to develop novel solutions for contemporary challenges. Whether you are investigating its biological activity or optimizing its synthetic pathways, this compound offers a wealth of opportunities for innovation and discovery.